Cas no 1159977-30-6 (Didesethyl Chloroquine Hydroxyacetamide)

• Product Name: Didesethyl Chloroquine Hydroxyacetamide
• CAS No: 1159977-30-6
• MF: C₁₆H₂₀ClN₃O₂
• MW: 321.801902770996
• CID: 1064160
• PubChem ID: 46781267
• Update Time: 2025-11-02

Didesethyl Chloroquine Hydroxyacetamide Chemical and Physical Properties

Names and Identifiers

• Didesethyl Chloroquine Hydroxyacetamide
• N-[4-[(7-chloroquinolin-4-yl)amino]pentyl]-2-hydroxyacetamide
• 4-(4'-Glycolamidyl-1'-methyl-3,4-butylamino)-7-chloroquinoline
• N-{4-[(7-Chloroquinolin-4-yl)amino]pentyl}-2-hydroxyacetamide
• DTXSID80675836
• 1159977-30-6

• Inchi： 1S/C16H20ClN3O2/c1-11(3-2-7-19-16(22)10-21)20-14-6-8-18-15-9-12(17)4-5-13(14)15/h4-6,8-9,11,21H,2-3,7,10H2,1H3,(H,18,20)(H,19,22)
• InChI Key： MJFOIOWFYPCSSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2NC(C)CCCNC(CO)=O

Computed Properties

• Exact Mass: 321.12400
• Monoisotopic Mass: 321.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 77.74000
• LogP: 3.49060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on Didesethyl Chloroquine Hydroxyacetamide

Exploring Didesethyl Chloroquine Hydroxyacetamide (CAS 1159977-30-6): Properties, Applications, and Research Insights

Didesethyl Chloroquine Hydroxyacetamide (CAS 1159977-30-6) is a specialized chemical compound that has garnered attention in pharmaceutical and biochemical research. As a derivative of chloroquine, this compound exhibits unique properties that make it a subject of interest for scientists exploring novel therapeutic agents. The molecular structure of Didesethyl Chloroquine Hydroxyacetamide features a hydroxyacetamide moiety, which contributes to its distinct chemical behavior and potential applications.

The compound's CAS number, 1159977-30-6, serves as a unique identifier in chemical databases, ensuring precise referencing in research literature. Researchers investigating chloroquine derivatives often explore Didesethyl Chloroquine Hydroxyacetamide due to its modified structure, which may influence bioavailability and metabolic pathways. Recent studies have focused on its potential role in modulating cellular processes, though further clinical validation is required.

In the context of current scientific trends, Didesethyl Chloroquine Hydroxyacetamide aligns with the growing interest in repurposing existing drug scaffolds for new therapeutic indications. The global pharmaceutical industry is increasingly exploring derivatives like this to address challenges in drug resistance and targeted therapy. This compound's hydroxyacetamide group introduces polar characteristics that could enhance solubility—a critical factor in drug formulation.

From a synthetic chemistry perspective, the preparation of Didesethyl Chloroquine Hydroxyacetamide involves specific organic synthesis techniques that maintain the integrity of its functional groups. Analytical methods such as HPLC and mass spectrometry are typically employed to characterize this compound, ensuring purity and proper identification in research settings. These quality control measures are particularly important when investigating structure-activity relationships.

The biochemical properties of Didesethyl Chloroquine Hydroxyacetamide make it relevant to studies on membrane permeability and intracellular trafficking. Some preliminary research suggests potential interactions with lysosomal pathways, though these findings require replication in independent studies. As with many research compounds, the exact mechanism of action and pharmacological profile of 1159977-30-6 remain areas of active investigation.

In pharmaceutical development circles, derivatives like Didesethyl Chloroquine Hydroxyacetamide are often evaluated for their ADME (Absorption, Distribution, Metabolism, Excretion) characteristics. The compound's structural modifications may influence these pharmacokinetic parameters compared to its parent molecule. Such investigations are crucial for determining whether a compound warrants further development as a potential therapeutic agent.

The research community maintains particular interest in how Didesethyl Chloroquine Hydroxyacetamide compares to other chloroquine analogs in terms of biological activity. Comparative studies often examine factors such as receptor binding affinity, metabolic stability, and cellular uptake. These investigations contribute valuable data to the growing body of knowledge about structure-activity relationships in medicinal chemistry.

From a commercial perspective, Didesethyl Chloroquine Hydroxyacetamide serves primarily as a research chemical for academic and pharmaceutical laboratories. Suppliers typically offer this compound in small quantities suitable for experimental use, with strict quality control measures. Researchers should always verify the CAS 1159977-30-6 when sourcing this material to ensure they obtain the correct substance for their studies.

Safety considerations for handling Didesethyl Chloroquine Hydroxyacetamide follow standard laboratory protocols for research chemicals. While not classified as hazardous under normal research conditions, proper personal protective equipment and chemical handling procedures should always be observed. Material Safety Data Sheets (MSDS) provide specific guidance for each batch of the compound.

The future research directions for Didesethyl Chloroquine Hydroxyacetamide may include more detailed investigations of its potential biological activities and therapeutic applications. As the scientific community continues to explore modified chloroquine derivatives, compounds like 1159977-30-6 will likely remain important tools for understanding structure-function relationships in medicinal chemistry.

For researchers interested in chloroquine-based compounds, Didesethyl Chloroquine Hydroxyacetamide represents an interesting case study in molecular modification. Its distinct chemical features demonstrate how strategic alterations to a known pharmacophore can produce compounds with potentially valuable new properties. Continued research may reveal additional applications for this and related compounds in various biomedical fields.